Cas no 869882-71-3 ((S)-tert-Butyl 2-(((benzyloxy)carbonyl)-amino)-3-(4-nitrophenyl)propanoate)

• Product name: (S)-tert-Butyl 2-(((benzyloxy)carbonyl)-amino)-3-(4-nitrophenyl)propanoate
• CAS No: 869882-71-3
• MF: C₂₁H₂₄N₂O₆
• MW: 400.42506
• CID: 659895
• PubChem ID: 58812181

(S)-tert-Butyl 2-(((benzyloxy)carbonyl)-amino)-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-3-(4-nitrophenyl)propanoate
• (S)-tert-Butyl 2-(((benzyloxy)carbonyl)-amino)-3-(4-nitrophenyl)propanoate
• L-Phenylalanine, 4-nitro-N-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethylester
• tert-butyl (2S)-3-(4-nitrophenyl)-2-(phenylmethoxycarbonylamino)propanoate
• (S)-tert-Butyl2-(((benzyloxy)carbonyl)amino)-3-(4-nitrophenyl)propanoate
• 869882-71-3
• SCHEMBL12193511
• DTXSID70730302
• tert-Butyl N-[(benzyloxy)carbonyl]-4-nitro-L-phenylalaninate
• DB-336398

• MDL： MFCD23135375
• Inchi： InChI=1S/C21H24N2O6/c1-21(2,3)29-19(24)18(13-15-9-11-17(12-10-15)23(26)27)22-20(25)28-14-16-7-5-4-6-8-16/h4-12,18H,13-14H2,1-3H3,(H,22,25)/t18-/m0/s1
• InChI Key： MSWPANJTHYPMLA-SFHVURJKSA-N
• SMILES： CC(C)(OC([C@@H](NC(OCC1=CC=CC=C1)=O)CC2=CC=C([N+]([O-])=O)C=C2)=O)C

Computed Properties

• Exact Mass: 400.16343649g/mol
• Monoisotopic Mass: 400.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives